Cas no 350683-41-9 (1-(Tert-Butoxycarbonyl)-5-hydroxymethylindoline)

• Product Name: 1-(Tert-Butoxycarbonyl)-5-hydroxymethylindoline
• CAS No: 350683-41-9
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 4779687
• PubChem ID: 10753138
• Update Time: 2025-05-24

1-(Tert-Butoxycarbonyl)-5-hydroxymethylindoline Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 5-(hydroxymethyl)-2,3-dihydroindole-1-carboxylate
• 1h-indole-1-carboxylic acid,2,3-dihydro-5-(hydroxymethyl)-,1,1-dimethylethyl ester
• 1-(tert-Butoxycarbonyl)-5-hydroxymethylindoline
• tert-Butyl 5-(hydroxymethyl)indoline-1-carboxylate
• tert-butyl 5-(hydroxymethyl)-2,3-dihydro-1H-indol-1-carboxyate
• 1-Boc-5-(hydroxymethyl)indoline
• C91681
• tert-Butyl5-(hydroxymethyl)indoline-1-carboxylate
• DB-145477
• CS-0378487
• SCHEMBL1466633
• SY280987
• DLWRRDJYEAGSTP-UHFFFAOYSA-N
• 350683-41-9
• MFCD13183533
• 1-(Tert-Butoxycarbonyl)-5-hydroxymethylindoline

• Inchi： 1S/C14H19NO3/c1-14(2,3)18-13(17)15-7-6-11-8-10(9-16)4-5-12(11)15/h4-5,8,16H,6-7,9H2,1-3H3
• InChI Key： DLWRRDJYEAGSTP-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC(CO)=CC=2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 1-(Tert-Butoxycarbonyl)-5-hydroxymethylindoline

1-(Tert-Butoxycarbonyl)-5-hydroxymethylindoline: A Comprehensive Overview

The compound with CAS No 350683-41-9, commonly referred to as 1-(Tert-Butoxycarbonyl)-5-hydroxymethylindoline, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a tert-butoxycarbonyl (Boc) group with a hydroxymethylindoline moiety. The Boc group is a well-known protecting group in peptide synthesis, while the hydroxymethylindoline component adds complexity and functionality to the molecule.

Recent studies have highlighted the potential of 1-(Tert-Butoxycarbonyl)-5-hydroxymethylindoline in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of enzyme inhibition and antimicrobial activity. The indoline ring, a key structural feature of this compound, has been shown to exhibit significant biological activity, making it a valuable scaffold for medicinal chemists.

The synthesis of 1-(Tert-Butoxycarbonyl)-5-hydroxymethylindoline involves a multi-step process that typically begins with the preparation of the indoline core. This is followed by the introduction of the hydroxymethyl group and subsequent protection using the Boc group. The use of protecting groups like Boc is crucial in organic synthesis to prevent unwanted side reactions during subsequent steps. The versatility of this compound lies in its ability to undergo various transformations, enabling the creation of diverse derivatives with tailored properties.

One of the most promising applications of 1-(Tert-Butoxycarbonyl)-5-hydroxymethylindoline is in the development of targeted therapies for diseases such as cancer and neurodegenerative disorders. By modifying the substituents on the indoline ring, researchers can enhance the molecule's bioavailability, selectivity, and potency. For instance, recent studies have demonstrated that certain derivatives of this compound exhibit selective inhibition of kinases involved in cancer cell proliferation.

In addition to its therapeutic potential, 1-(Tert-Butoxycarbonyl)-5-hydroxymethylindoline has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes. The indoline-based structure provides a platform for designing materials with tailored optical and electrical properties, opening up new possibilities in optoelectronics.

The latest research on this compound has also delved into its role in bioconjugation chemistry. By incorporating functional groups like hydroxymethyl and Boc into its structure, this molecule can serve as a versatile linker for attaching biomolecules such as proteins and nucleic acids. This has implications for diagnostics, drug delivery systems, and biosensor development.

From a structural perspective, 1-(Tert-Butoxycarbonyl)-5-hydroxymethylindoline exhibits interesting stereochemical properties due to the presence of chiral centers within its framework. This has led to investigations into its enantioselective synthesis and applications in asymmetric catalysis. The ability to control stereochemistry at these centers is essential for producing enantiomerically pure compounds, which are often required in pharmaceutical applications.

In conclusion, 1-(Tert-Butoxycarbonyl)-5-hydroxymethylindoline stands out as a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological applications, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the advancement of science and technology.